
Introduction: Beyond the Label - A Practical
Safety Framework

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,8-Diiodoperfluorooctane

CAS No.: 335-70-6

Cat. No.: B1363120

Get Quote

1,8-Diiodoperfluorooctane (C8F16I2), a member of the per- and polyfluoroalkyl substances

(PFAS) family, serves as a critical building block in advanced chemical synthesis, particularly in

the development of novel polymers and pharmaceutical intermediates.[1][2] Its unique

structure, featuring a fully fluorinated carbon backbone terminated by iodine atoms, imparts

desirable properties like high thermal stability and chemical resistance.[2] However, these

same properties necessitate a nuanced understanding of its potential hazards.

This guide moves beyond a simple recitation of safety data sheet (SDS) sections. As a senior

application scientist, the objective is to provide researchers, scientists, and drug development

professionals with a cohesive and practical safety framework grounded in the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). We will dissect the

"what" of the hazards and, more importantly, explain the "why" behind the recommended safety

protocols, ensuring a self-validating system of laboratory practice.

Section 1: GHS Hazard Identification and Core Risks
Under the GHS, 1,8-Diiodoperfluorooctane is classified with specific hazard statements that

form the foundation of our safety protocols.[3][4] Understanding these classifications is the first
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step in mitigating risk.

GHS Classification Summary:

Hazard Class Category Signal Word Hazard Statement

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[2][3][5]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[2][3][5]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[2]

[3][5]

Pictogram:

Exclamation Mark (GHS07): This symbol is used to signify that the substance is an irritant

(skin and eye), may cause respiratory irritation, and may cause an allergic skin reaction.[4]

Field Insights on Core Risks:

H315 (Skin Irritation): The perfluorinated backbone can defat the skin, leading to dryness,

redness, and irritation upon contact. The causality lies in the lipophobic nature of the

fluorinated chain disrupting the skin's natural lipid barrier. Prolonged or repeated contact can

exacerbate this effect.

H319 (Serious Eye Irritation): As a solid powder at room temperature, accidental introduction

into the eyes can cause significant mechanical and chemical irritation.[5] The sharp,

crystalline nature of the solid can lead to abrasions, while the chemical properties cause

inflammation.

H335 (Respiratory Irritation): The primary risk of respiratory exposure comes from handling

the powdered form of the substance.[6] Inhalation of fine dust can irritate the mucous

membranes of the respiratory tract, leading to coughing and discomfort. This is a critical

consideration during weighing and transfer operations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.smolecule.com/products/s795671
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Diiodoperfluorooctane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-19.pdf
https://www.smolecule.com/products/s795671
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Diiodoperfluorooctane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-19.pdf
https://www.smolecule.com/products/s795671
https://pubchem.ncbi.nlm.nih.gov/compound/1_8-Diiodoperfluorooctane
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-19.pdf
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-J-19.pdf
https://ehs.msu.edu/lab-clinic/chem/pfas.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Section 2: Proactive Exposure Control and First Aid
A proactive approach to safety involves anticipating potential exposure scenarios and having

clear, validated first-aid responses ready.

Common Exposure Scenarios in a Research Setting:

Weighing and Transfer: The highest risk for inhalation of airborne particles.

Spills: Potential for widespread skin and respiratory contact.

Reaction Work-up: Handling solutions containing the compound, which can lead to splashes

or skin contact.

Glassware Cleaning: Contact with residues on contaminated equipment.

Validated First-Aid Protocols:

After Inhalation (STOT SE 3 Risk): Immediately remove the individual to fresh air and ensure

they are in a position comfortable for breathing.[5] If breathing is difficult or discomfort

persists, seek immediate medical attention. The rationale is to quickly reduce the

concentration of the irritant in the respiratory tract.

After Skin Contact (Skin Irrit. 2 Risk): Wash the affected area thoroughly with plenty of soap

and water.[5] Remove any contaminated clothing and wash it before reuse.[5] If irritation

develops and persists, seek medical advice.[5] The goal is to physically remove the

substance and restore the skin's barrier.

After Eye Contact (Eye Irrit. 2A Risk): Immediately rinse the eyes cautiously with water for

several minutes.[5] If contact lenses are present, remove them if it is easy to do so and

continue rinsing for at least 15 minutes.[7] Persistent irritation requires immediate medical

attention.[5] The extended rinsing time is crucial to ensure all particulate matter is flushed

from the eye.

After Ingestion: While less common, if ingestion occurs, rinse the mouth with water and seek

medical advice immediately. Do not induce vomiting.
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Section 3: Safe Handling, Engineering Controls, and
Waste Disposal
Handling 1,8-Diiodoperfluorooctane, like other PFAS, demands rigorous adherence to

established protocols to protect both the researcher and the environment.[6][8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles that conform to recognized standards (e.g.,

EN166 in the EU or NIOSH in the US).[9]

Hand Protection: Use chemically resistant, impervious gloves such as nitrile rubber.[10]

Always inspect gloves before use and wash hands thoroughly after handling.

Body Protection: A standard laboratory coat is required. For larger quantities or tasks with a

high risk of spills, consider a chemical-resistant apron or disposable gown.[6][11]

Engineering Controls - The First Line of Defense:

All work involving 1,8-Diiodoperfluorooctane, especially in its solid form, must be conducted

in a certified chemical fume hood or other approved containment system.[6][11] This is non-

negotiable and directly mitigates the respiratory irritation hazard (H335). The fume hood's

constant airflow prevents the accumulation of airborne particles in the user's breathing zone.

Experimental Workflow: Safe Handling of Solid 1,8-Diiodoperfluorooctane

The following diagram outlines the critical decision points and safety checks for handling the

solid compound in a typical laboratory setting.
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Workflow for Safe Handling of Solid 1,8-Diiodoperfluorooctane

Start: Task Initiation

Assess Task
(e.g., Weighing, Reaction Setup)

Verify Full PPE
(Goggles, Lab Coat, Nitrile Gloves)

Confirm Engineering Control
(Chemical Fume Hood ON)

Weigh Solid on Analytical Balance
(Inside Fume Hood)

Dissolve in Solvent or
Add Directly to Reaction Vessel

Post-Task Decontamination
(Wipe surfaces, clean glassware)

Segregate Waste
(PFAS-contaminated solids & liquids)

End: Task Complete

Click to download full resolution via product page
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Caption: A flowchart detailing the mandatory safety steps for handling solid 1,8-
Diiodoperfluorooctane.

Waste Disposal:

As a PFAS compound, waste generated from 1,8-Diiodoperfluorooctane must be treated with

special care.[6] It is considered a "forever chemical" due to its environmental persistence.[11]

All contaminated waste, including PPE (gloves), weighing paper, and empty containers, must

be collected in designated, clearly labeled hazardous waste containers.[6]

Do not mix PFAS waste with other chemical waste streams unless explicitly approved by

your institution's Environmental Health & Safety (EHS) department.

Consult your EHS department for specific disposal protocols, which typically involve high-

temperature incineration.[11]

Section 4: Physicochemical Properties and Their
Safety Implications
The physical and chemical properties of a substance directly influence its behavior and the

necessary handling precautions.

Key Physicochemical Data:
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Property Value
Implication for Safe
Handling

Molecular Formula C8F16I2

High molecular weight,

indicating low volatility at room

temperature.[3][12]

Molecular Weight 653.87 g/mol Confirms low volatility.[1][3]

Appearance Solid
The primary hazard is dust

inhalation, not vapor.[13]

Melting Point 73-77 °C (lit.)

Solid at standard lab

temperatures, reducing vapor

pressure concerns.[1][14]

Boiling Point ~112 °C @ 25 mmHg

Can be distilled under vacuum,

requiring contained systems.

[1][5]

Flash Point 98.5 °C

Not considered highly

flammable, but should be kept

away from open flames.[1][14]

Solubility
Slightly soluble in Chloroform,

Methanol

Informs choice of solvents for

reactions and for cleaning

spills.[1]

Section 5: Stability and Reactivity
Understanding a compound's reactivity is crucial for preventing hazardous reactions, especially

in complex drug development syntheses.

Stability: The compound is generally stable under normal laboratory conditions.[10]

Incompatible Materials: Avoid strong oxidizing agents.

Hazardous Decomposition Products: Under fire conditions, thermal decomposition can

produce hazardous products including carbon monoxide (CO), carbon dioxide (CO2), and
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halogenated compounds like Hydrogen Fluoride (HF) and Hydrogen Iodide (HI).[15] The

formation of HF is a significant danger, as it is extremely corrosive and toxic.

Section 6: Toxicological Profile and Long-Term
Considerations
While the acute toxicity of 1,8-Diiodoperfluorooctane is characterized by its irritant properties,

its classification as a PFAS compound warrants a broader discussion of potential long-term

health effects.

Acute Effects: The toxicological information is consistent with the GHS classifications: skin,

eye, and respiratory irritation.[5] There is no data to classify it for acute oral, dermal, or

inhalation toxicity.[5]

Chronic Effects & Carcinogenicity: There is no specific data available for the carcinogenicity

or long-term toxicity of 1,8-Diiodoperfluorooctane itself. However, the broader class of

PFAS compounds is under intense scrutiny. Some PFAS, like PFOA and PFOS, have been

linked to adverse health effects, including potential carcinogenic, reproductive, and

developmental harm.[11] Given the persistence of PFAS in the body and the environment, it

is prudent to handle all members of this class, including 1,8-Diiodoperfluorooctane, with

the assumption that they may pose long-term health risks.[6][11] This principle of ALARA (As

Low As Reasonably Achievable) for exposure is paramount.

Conclusion
The safe and effective use of 1,8-Diiodoperfluorooctane in a research and development

setting is entirely achievable through a comprehensive understanding of its hazards and the

diligent application of established safety protocols. The core principles are to treat it as a skin,

eye, and respiratory irritant, to always use engineering controls like a fume hood when handling

the solid, to wear appropriate PPE, and to manage all waste streams with the understanding

that it is an environmentally persistent PFAS compound. By integrating these expert-level

practices, scientists can leverage the unique chemical properties of this compound while

upholding the highest standards of laboratory safety.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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